![molecular formula C16H24N2O5S B4692869 4-ethoxy-N,3-dimethyl-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide](/img/structure/B4692869.png)
4-ethoxy-N,3-dimethyl-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide
Overview
Description
4-ethoxy-N,3-dimethyl-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide, also known as EMD 1214063, is a sulfonamide compound that has been developed for its potential therapeutic applications. This compound has been shown to have promising results in various scientific research studies, making it an important topic for discussion.
Mechanism of Action
The mechanism of action of 4-ethoxy-N,3-dimethyl-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide 1214063 involves the inhibition of the enzyme dihydroorotate dehydrogenase (DHODH). DHODH is an enzyme that is involved in the synthesis of pyrimidine nucleotides, which are essential for DNA replication and cell proliferation. Inhibition of DHODH leads to a decrease in pyrimidine nucleotide synthesis, which in turn leads to a decrease in cell proliferation.
Biochemical and Physiological Effects
4-ethoxy-N,3-dimethyl-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide 1214063 has been shown to have several biochemical and physiological effects. It has been shown to decrease the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are involved in the pathogenesis of inflammatory diseases. 4-ethoxy-N,3-dimethyl-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide 1214063 has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Advantages and Limitations for Lab Experiments
The advantages of using 4-ethoxy-N,3-dimethyl-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide 1214063 in lab experiments include its specificity for DHODH, its anti-inflammatory properties, and its potential use in cancer treatment. However, the limitations of using 4-ethoxy-N,3-dimethyl-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide 1214063 in lab experiments include its potential toxicity and the need for further studies to determine its efficacy and safety.
Future Directions
There are several future directions for the study of 4-ethoxy-N,3-dimethyl-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide 1214063. One direction is to study its potential use in the treatment of other inflammatory diseases, such as psoriasis and inflammatory bowel disease. Another direction is to study its potential use in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to determine its efficacy and safety in humans.
Scientific Research Applications
4-ethoxy-N,3-dimethyl-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide 1214063 has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. 4-ethoxy-N,3-dimethyl-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide 1214063 has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells.
properties
IUPAC Name |
4-ethoxy-N,3-dimethyl-N-(2-morpholin-4-yl-2-oxoethyl)benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O5S/c1-4-23-15-6-5-14(11-13(15)2)24(20,21)17(3)12-16(19)18-7-9-22-10-8-18/h5-6,11H,4,7-10,12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQNUFPJOTAKDOX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)N(C)CC(=O)N2CCOCC2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.